Cas no 112395-74-1 (1,3-Dioxolane-4-methanamine, a,2,2-trimethyl-, [S-(R*,R*)]-)
1,3-Dioxolane-4-methanamine, a,2,2-trimethyl-, [S-(R*,R*)]- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Dioxolane-4-methanamine, α,2,2-trimethyl-, (αS,4S)-
- 1,3-Dioxolane-4-methanamine, a,2,2-trimethyl-, [S-(R*,R*)]-
-
- Inchi: 1S/C7H15NO2/c1-5(8)6-4-9-7(2,3)10-6/h5-6H,4,8H2,1-3H3/t5-,6+/m0/s1
- InChI Key: IGVMHZDCIZWZGY-NTSWFWBYSA-N
- SMILES: [C@H]([C@@]1([H])COC(C)(C)O1)(N)C
1,3-Dioxolane-4-methanamine, a,2,2-trimethyl-, [S-(R*,R*)]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-708703-0.05g |
(1S)-1-[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]ethan-1-amine |
112395-74-1 | 95% | 0.05g |
$336.0 | 2023-05-27 | |
| Enamine | EN300-708703-0.1g |
(1S)-1-[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]ethan-1-amine |
112395-74-1 | 95% | 0.1g |
$499.0 | 2023-05-27 | |
| Enamine | EN300-708703-0.25g |
(1S)-1-[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]ethan-1-amine |
112395-74-1 | 95% | 0.25g |
$714.0 | 2023-05-27 | |
| Enamine | EN300-708703-0.5g |
(1S)-1-[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]ethan-1-amine |
112395-74-1 | 95% | 0.5g |
$1125.0 | 2023-05-27 | |
| Enamine | EN300-708703-1.0g |
(1S)-1-[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]ethan-1-amine |
112395-74-1 | 95% | 1g |
$1442.0 | 2023-05-27 | |
| Enamine | EN300-708703-2.5g |
(1S)-1-[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]ethan-1-amine |
112395-74-1 | 95% | 2.5g |
$2828.0 | 2023-05-27 | |
| Enamine | EN300-708703-5.0g |
(1S)-1-[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]ethan-1-amine |
112395-74-1 | 95% | 5g |
$4184.0 | 2023-05-27 | |
| Enamine | EN300-708703-10.0g |
(1S)-1-[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]ethan-1-amine |
112395-74-1 | 95% | 10g |
$6205.0 | 2023-05-27 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01073902-1g |
(1S)-1-[(4S)-2,2-Dimethyl-1,3-dioxolan-4-yl]ethan-1-amine |
112395-74-1 | 95% | 1g |
¥7147.0 | 2023-04-05 | |
| Aaron | AR01C82R-50mg |
1,3-Dioxolane-4-methanamine, a,2,2-trimethyl-, [S-(R*,R*)]- |
112395-74-1 | 95% | 50mg |
$487.00 | 2025-02-09 |
1,3-Dioxolane-4-methanamine, a,2,2-trimethyl-, [S-(R*,R*)]- Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on 1,3-Dioxolane-4-methanamine, a,2,2-trimethyl-, [S-(R*,R*)]-
1,3-Dioxolane-4-methanamine, a,2,2-trimethyl-, [S-(R*,R*)]- (CAS No. 112395-74-1)
The compound 1,3-Dioxolane-4-methanamine, a,2,2-trimethyl-, [S-(R*,R*)]- (CAS No. 112395-74-1) is a highly specialized organic molecule with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a dioxolane ring and a trimethylamino group, making it a versatile building block for advanced chemical synthesis. The stereochemistry of the compound is defined by its [S-(R*,R*)] configuration, which plays a crucial role in its reactivity and biological activity.
Recent studies have highlighted the importance of dioxolane-containing compounds in medicinal chemistry. The dioxolane ring in this molecule provides a rigid and planar structure that enhances the molecule's stability and bioavailability. This feature makes it an attractive candidate for drug design, particularly in the development of small-molecule inhibitors targeting specific protein-protein interactions. Researchers have demonstrated that the presence of the trimethylamino group significantly improves the molecule's solubility and permeability, which are critical properties for drug delivery systems.
The synthesis of 1,3-Dioxolane-4-methanamine, a,2,2-trimethyl-, [S-(R*,R*)]- involves a multi-step process that combines principles from organic chemistry and asymmetric synthesis. The use of chiral auxiliaries and catalytic asymmetric techniques has enabled the efficient construction of the molecule's stereochemistry. These methods have been refined in recent years to improve yield and purity, making the compound more accessible for large-scale applications.
In terms of applications, this compound has shown promise in the field of bioconjugation chemistry. Its ability to form stable covalent bonds with biomolecules such as proteins and nucleic acids has made it a valuable tool in the development of targeted therapies. For instance, studies have demonstrated its utility in creating peptide-based drugs with enhanced specificity and reduced off-target effects.
Furthermore, the compound's unique structure has been leveraged in the design of nanomaterials for drug delivery. By incorporating this molecule into polymer matrices or lipid nanoparticles, researchers have achieved controlled release profiles that improve therapeutic outcomes. The combination of its structural rigidity and functional groups makes it an ideal candidate for such applications.
From an environmental perspective, the synthesis and handling of 1,3-Dioxolane-4-methanamine, a,2,2-trimethyl-, [S-(R*,R*)]- must adhere to strict safety protocols to minimize ecological impact. Its degradation pathways have been studied extensively to ensure that its production does not contribute to environmental pollution. Recent advancements in green chemistry have provided innovative methods for synthesizing this compound with reduced waste generation.
In conclusion, 1,3-Dioxolane-4-methanamine, a,2,2-trimethyl-, [S-(R*,R*)]- (CAS No. 112395-74-1) is a versatile and valuable compound with wide-ranging applications in chemistry and pharmacology. Its unique structure and stereochemistry make it an essential building block for advanced chemical synthesis and drug development. As research continues to uncover new potential uses for this compound
112395-74-1 (1,3-Dioxolane-4-methanamine, a,2,2-trimethyl-, [S-(R*,R*)]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)